Cas no 868223-40-9 (N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide)

• Product Name: N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide
• CAS No: 868223-40-9
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 6298539
• PubChem ID: 2145360
• Update Time: 2025-07-17

N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide
• AKOS024610097
• F1808-0022
• N-(4-butylphenyl)-2-(5-methoxy-1-oxoisoquinolin-2-yl)acetamide
• 868223-40-9
• N-(4-butylphenyl)-2-(5-methoxy-1-oxoisoquinolin-2(1H)-yl)acetamide

• Inchi： 1S/C22H24N2O3/c1-3-4-6-16-9-11-17(12-10-16)23-21(25)15-24-14-13-18-19(22(24)26)7-5-8-20(18)27-2/h5,7-14H,3-4,6,15H2,1-2H3,(H,23,25)
• InChI Key： CUMXBCHYXSHWJA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(N(C=CC=21)CC(NC1C=CC(=CC=1)CCCC)=O)=O

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide

Comprehensive Overview of N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide (CAS No. 868223-40-9)

N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide (CAS No. 868223-40-9) is a synthetic organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The presence of a butylphenyl group and a methoxy-substituted isoquinoline moiety makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in isoquinoline-based compounds due to their potential therapeutic applications. Researchers are particularly intrigued by the 5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl fragment, which is a key structural feature of this compound. This moiety is often associated with anti-inflammatory, anticancer, and neuroprotective properties, making N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide a subject of ongoing studies. Its CAS No. 868223-40-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research.

The synthesis of N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide involves multi-step organic reactions, including condensation and acylation processes. The butylphenyl side chain enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. This characteristic is particularly important in drug design, as it affects the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The methoxy group at the 5-position of the isoquinoline ring further modulates its electronic properties, potentially enhancing its interaction with biological targets.

One of the most frequently asked questions about CAS No. 868223-40-9 is its potential applications in medicine. While preclinical studies are still in progress, early findings suggest that this compound may exhibit kinase inhibitory activity, a property highly sought after in oncology research. Kinases play a critical role in cell signaling pathways, and their dysregulation is often linked to cancer progression. The isoquinoline core of this compound provides a scaffold that can be optimized for selective kinase inhibition, offering a promising avenue for future therapeutics.

Another area of interest is the compound's potential role in neurodegenerative disease research. The 5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl fragment has been studied for its ability to modulate oxidative stress and inflammation, two key factors in conditions like Alzheimer's and Parkinson's diseases. Researchers are exploring whether N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide can serve as a lead compound for developing neuroprotective agents. Its lipophilic nature, conferred by the butylphenyl group, may also facilitate blood-brain barrier penetration, a critical requirement for CNS-targeted drugs.

From a chemical perspective, the stability and solubility of CAS No. 868223-40-9 are frequently discussed topics. The compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is typical for isoquinoline derivatives. Its stability under various pH conditions is currently under investigation, as this information is crucial for formulation development. The acetamide linkage in its structure provides a site for potential derivatization, allowing medicinal chemists to create analogs with improved properties.

In the context of green chemistry and sustainable drug development, researchers are examining eco-friendly synthesis routes for N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide. Recent advances in catalytic methods and solvent-free reactions offer opportunities to reduce the environmental impact of producing this compound. The pharmaceutical industry's growing emphasis on green chemistry principles has made this aspect particularly relevant for CAS No. 868223-40-9 and similar synthetic targets.

As the scientific understanding of isoquinoline-based compounds continues to evolve, N-(4-butylphenyl)-2-(5-methoxy-1-oxo-1,2-dihydroisoquinolin-2-yl)acetamide remains a compound of significant interest. Its unique structural features, combined with potential biological activities, position it as a valuable subject for further research. The compound's CAS No. 868223-40-9 serves as an important identifier in chemical databases, facilitating information exchange among researchers worldwide. Future studies will likely focus on optimizing its pharmacological profile and exploring its mechanism of action in greater detail.